1-(cyclopropylcarbonyl)-4-(4-methylbenzyl)piperazine

• IUPAC Name: cyclopropyl-[4-[(4-methylphenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C16H22N2O/c1-13-2-4-14(5-3-13)12-17-8-10-18(11-9-17)16(19)15-6-7-15/h2-5,15H,6-12H2,1H3
• InChI Key: HUBVWTJMNWBNAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3CC3
• Molecular Formula: C16H22N2O
• Molecular Weight: 258.36 g/mol

Description

1-(cyclopropylcarbonyl)-4-(4-methylbenzyl)piperazine is a useful research compound. Its molecular formula is C16H22N2O and its molecular weight is 258.36 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 258.173213330 g/mol and the complexity rating of the compound is 311. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Diagnostic Applications in Oncology

One study explores the analogues of σ receptor ligand 1-cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28) for potential use in diagnostic applications in oncology. The research aimed at designing analogues with reduced lipophilicity to enhance utility, showing that specific analogues exhibited moderate activity at the P-gp efflux pump, indicating potential for tumor cell entry and diagnostic imaging applications (Abate et al., 2011).

Antimicrobial Activities

Another segment of research focuses on the antimicrobial properties of new chemical derivatives. A study on the synthesis and antimicrobial activities of new 1,2,4-triazole derivatives, which involved compounds related to 1-(cyclopropylcarbonyl)-4-(4-methylbenzyl)piperazine, found some derivatives to possess good or moderate activities against tested microorganisms (Bektaş et al., 2010).

Anti-biofilm and MurB Inhibitors

Research into novel bis(pyrazole-benzofuran) hybrids possessing piperazine linkers has shown significant antibacterial efficacies and biofilm inhibition activities, surpassing those of reference antibiotics in some cases. This study highlights the compound's potential as potent bacterial biofilm and MurB enzyme inhibitors, offering a new avenue for combating drug-resistant bacterial strains (Mekky & Sanad, 2020).

Antibacterial Agents

Further studies have synthesized and evaluated novel 1,4-disubstituted piperazines for their antibacterial activities, reinforcing the utility of piperazine derivatives in developing new antibacterial agents against resistant strains of bacteria. These findings underscore the versatility of piperazine compounds in therapeutic applications beyond their recognized roles (Shroff et al., 2022).

Cardiotropic Activities

The cardiotropic activities of new 1-(methoxybenzyl)-4-{2-[(methoxybenzyl)amino]ethyl}piperazines have been studied, identifying compounds with significant antiarrhythmic activity. This suggests potential therapeutic applications in treating cardiovascular conditions (Mokrov et al., 2019).